Sciadonic acid
Sciadonic acid
(5Z,11Z,14Z)-icosatrienoic acid is an icosatrienoic acid in which the three double bonds have Z configuration and are located at positions 5, 11 and 14. It has a role as a plant metabolite and an anti-inflammatory agent. It is a conjugate acid of a (5Z,11Z,14Z)-icosatrienoate.
Sciadonic acid is a natural product found in Torreya grandis, Juniperus phoenicea, and other organisms with data available.
Sciadonic acid is a natural product found in Torreya grandis, Juniperus phoenicea, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
7019-85-4
VCID:
VC21071611
InChI:
InChI=1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,15-16H,2-5,8,11-14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,16-15-
SMILES:
CCCCCC=CCC=CCCCCC=CCCCC(=O)O
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
Sciadonic acid
CAS No.: 7019-85-4
Cat. No.: VC21071611
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (5Z,11Z,14Z)-icosatrienoic acid is an icosatrienoic acid in which the three double bonds have Z configuration and are located at positions 5, 11 and 14. It has a role as a plant metabolite and an anti-inflammatory agent. It is a conjugate acid of a (5Z,11Z,14Z)-icosatrienoate. Sciadonic acid is a natural product found in Torreya grandis, Juniperus phoenicea, and other organisms with data available. |
|---|---|
| CAS No. | 7019-85-4 |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | (5Z,11Z,14Z)-icosa-5,11,14-trienoic acid |
| Standard InChI | InChI=1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,15-16H,2-5,8,11-14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,16-15- |
| Standard InChI Key | PRHHYVQTPBEDFE-URZBRJKDSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CCCC/C=C\CCCC(=O)O |
| SMILES | CCCCCC=CCC=CCCCCC=CCCCC(=O)O |
| Canonical SMILES | CCCCCC=CCC=CCCCCC=CCCCC(=O)O |
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